Cas no 57170-09-9 (6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-)

6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy- Properties

Names and Identifiers

• 6-Isoquinolinol, 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-
• 1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-2H-isoquinolin-6-one
• 57170-09-9
• DTXSID30747613
• 4',6-Didemethyl Papaverine
• 4 inverted exclamation mark ,6-Didemethyl Papaverine
• 1-(4-Hydroxy-3-methoxybenzyl)-7-methoxyisoquinolin-6-ol
• 1-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methoxyisoquinolin-6(2H)-one
• 4',6-Di-O-desmethylpapaverine
• 1-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-7-METHOXYISOQUINOLIN-6-OL
• AKOS030240719
• +Expand

• InChIKey： SSLURVVRTRZFQY-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H17NO4/c1-22-17-8-11(3-4-15(17)20)7-14-13-10-18(23-2)16(21)9-12(13)5-6-19-14/h3-6,8-10,20-21H,7H2,1-2H3
• SMILES： OC1C=CC(CC2C3C(=CC(O)=C(OC)C=3)C=CN=2)=CC=1OC

Computed Properties

• Exact Mass: 311.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 311.11575802g/mol
• Heavy Atom Count: 23
• Complexity: 380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• LogP: 2.84170
• PSA: 71.55000